Cas no 1804157-59-2 (1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one
• CAS No: 1804157-59-2
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 4976142
• Update Time: 2025-06-08

1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one

• Inchi： 1S/C13H17BrO2/c1-3-10-5-6-13(16-4-2)11(7-10)8-12(15)9-14/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： UFZBKMRXNWVABL-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=C(CC)C=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one (CAS No. 1804157-59-2)

1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one, a compound with the chemical identifier CAS No. 1804157-59-2, represents a significant molecule in the realm of pharmaceutical chemistry and organic synthesis. This compound, featuring a unique structural arrangement of bromine, ethoxy, and ethylphenyl substituents on a propanone backbone, has garnered attention for its potential applications in the development of novel therapeutic agents. The strategic positioning of these functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic pathways, particularly in the construction of more complex molecules.

The synthesis and characterization of such compounds are critical steps in advancing drug discovery efforts. The presence of the bromine atom, for instance, offers a versatile handle for further functionalization through cross-coupling reactions, which are widely employed in medicinal chemistry to introduce new molecular entities with desired pharmacological profiles. Similarly, the ethoxy and ethylphenyl groups contribute to the overall lipophilicity and electronic distribution of the molecule, influencing its interactions with biological targets. These attributes have made 1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one a subject of interest in academic and industrial research settings.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies have demonstrated that modifications to the substituent patterns on the propanone core can significantly alter binding affinities and selectivity profiles when interacting with biological macromolecules. Such insights are invaluable for designing molecules with enhanced therapeutic efficacy while minimizing off-target effects. The ethylphenyl moiety, in particular, has been shown to modulate electronic properties in a way that could be exploited for optimizing receptor binding interactions.

In parallel, experimental investigations have explored the reactivity of 1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one in various synthetic protocols. Researchers have reported successful transformations involving palladium-catalyzed cross-coupling reactions, which have enabled the introduction of aryl and heteroaryl groups at different positions along the molecular framework. These transformations not only expand the synthetic toolbox but also provide access to structurally diverse derivatives for pharmacological evaluation. The bromine substituent has been particularly useful in these contexts, serving as a precursor for Suzuki-Miyaura and Heck couplings under mild conditions.

The potential applications of 1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one extend beyond traditional pharmaceutical intermediates. Its structural motif has been hypothesized to exhibit bioactivity relevant to neurological disorders, given the prevalence of phenyl-containing scaffolds in drugs targeting central nervous system (CNS) receptors. Preliminary studies have suggested that analogs derived from this compound may possess properties suitable for modulating neurotransmitter pathways involved in cognitive function and mood regulation. While further research is needed to validate these hypotheses, the compound's unique combination of functional groups makes it an attractive candidate for future investigations.

From an industrial perspective, the scalability of processes involving 1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one is another critical consideration. Efficient synthetic routes must be developed to ensure cost-effective production without compromising purity standards. Advances in green chemistry principles have encouraged researchers to explore solvent-free conditions and catalytic systems that minimize waste generation while maintaining high yields. Such approaches align with broader industry trends toward sustainable manufacturing practices.

The role of analytical techniques in characterizing 1-Bromo-3-(2-ethoxy-5-ethylphenyl)propan-2-one cannot be overstated. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide essential data for confirming molecular structure and purity assessment. These tools are indispensable for ensuring that synthesized compounds meet stringent quality requirements before they proceed to biological testing phases. Collaborative efforts between synthetic chemists and analytical experts are often required to interpret complex spectral data accurately.

The integration of machine learning algorithms into drug discovery workflows has also opened new avenues for exploring derivatives of 1-Bromo-3-(2-ethoxy-5ethylphenyl)propanone CAS No. 180415759-2. Predictive models can forecast pharmacokinetic properties or identify promising structural modifications based on large datasets encompassing known drug candidates and their biological activities. This data-driven approach complements traditional hypothesis-driven research by providing rapid screening capabilities that accelerate hit identification processes.

In conclusion,1-Bromo-3(2-ethoxy-5-ethyl)propan
one (CAS No.




1804157




59




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––––––––––––) Its unique structural features offer opportunities for innovation through both experimental synthesis and computational modeling. As methodologies evolve toward greater efficiency and sustainability, this compound stands as an example of how foundational intermediates can drive progress in addressing complex biomedical challenges.